1-Butoxy-2-methylbenzene

• IUPAC Name: 1-butoxy-2-methylbenzene
• InChI: InChI=1S/C11H16O/c1-3-4-9-12-11-8-6-5-7-10(11)2/h5-8H,3-4,9H2,1-2H3
• InChI Key: JRMXMUCILWKNNW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC=C1C
• Molecular Formula: C11H16O
• DSSTOX Substance ID: DTXSID101313071
• Molecular Weight: 164.24 g/mol
• CAS No.: 2052-13-3

Description

1-Butoxy-2-methylbenzene, also known as 2-methyl-1-butoxybenzene, is an organic compound belonging to the class of aromatic ethers. It consists of a benzene ring substituted with a butoxy group and a methyl group. This compound is used in various industrial applications due to its unique chemical properties.

Scientific Research Applications

1-Butoxy-2-methylbenzene has several applications in scientific research:

Chemistry: Used as a solvent and intermediate in organic synthesis.

Biology: Studied for its potential effects on biological systems and as a model compound for understanding the behavior of aromatic ethers.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of fragrances, flavors, and as a component in specialty chemicals.

Mechanism of Action

The mechanism of action for reactions involving 1-Butoxy-2-methylbenzene likely involves electrophilic aromatic substitution. This process involves the attack of an electrophile on the pi bond of the benzene ring, forming an arenium ion. The arenium ion then loses a proton, reforming the aromatic system.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Butoxy-2-methylbenzene can be synthesized through the alkylation of 2-methylphenol (o-cresol) with butyl bromide in the presence of a base such as potassium carbonate. The reaction typically occurs under reflux conditions in an organic solvent like acetone or dimethylformamide. The general reaction scheme is as follows:

$$\text{C}_6\text{H}_4(\text{CH}_3)\text{OH} + \text{C}_4\text{H}_9\text{Br} \rightarrow \text{C}_6\text{H}_4(\text{CH}_3)(\text{OC}_4\text{H}_9) + \text{HBr}$$C6​H4​(CH3​)OH+C4​H9​Br→C6​H4​(CH3​)(OC4​H9​)+HBr

Industrial Production Methods

In industrial settings, the production of this compound involves similar alkylation reactions but on a larger scale. The process may include continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-Butoxy-2-methylbenzene undergoes various chemical reactions, including:

Oxidation: The butoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The aromatic ring can be hydrogenated under high pressure and temperature in the presence of a nickel catalyst.

Substitution: Electrophilic aromatic substitution reactions can occur, where the hydrogen atoms on the benzene ring are replaced by other substituents such as halogens, nitro groups, or alkyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Hydrogen gas (H₂) with a nickel catalyst.

Substitution: Halogens (e.g., bromine) with a Lewis acid catalyst like ferric bromide (FeBr₃).

Major Products Formed

Oxidation: Butoxybenzoic acid or butoxybenzaldehyde.

Reduction: Cyclohexane derivatives.

Substitution: Halogenated or nitro-substituted derivatives.

Comparison with Similar Compounds

Similar Compounds

1-Butoxy-4-methylbenzene: Similar structure but with the butoxy group in the para position relative to the methyl group.

1-Butoxybenzene: Lacks the methyl group, making it less sterically hindered.

2-Methoxy-1-methylbenzene: Contains a methoxy group instead of a butoxy group, affecting its solubility and reactivity.

Uniqueness

1-Butoxy-2-methylbenzene is unique due to the specific positioning of the butoxy and methyl groups on the benzene ring, which influences its chemical properties and reactivity. The presence of both groups can lead to distinct steric and electronic effects, making it valuable in various applications.

Synthesis routes and methods

Procedure details

A test tube was charged with CuI (20 mg, 0.10 mmol, 10 mol %), 1,10-phenanthroline (36 mg, 0.20 mmol, 20 mol %), Cs2CO3 (456 mg, 1.4 mmol), 2-iodotoluene (127 μL, 1.0 mmol) and n-butanol (1.0 mL). The test tube was sealed and the reaction mixture was stirred at 110° C. for 23 h. The resulting suspension was cooled to room temperature and filtered through a 0.5×1 cm pad of silica gel eluting with ethyl acetate. The filtrate was concentrated. Purification of the residue by flash chromatography on silica gel (2×20 cm; hexane) provided 159 mg (97% yield) of the title compound as a colorless oil.